Cas no 313233-30-6 (3-imino-N-phenyl-3H-benzofchromene-2-carboxamide)

• Product Name: 3-imino-N-phenyl-3H-benzofchromene-2-carboxamide
• CAS No: 313233-30-6
• MF: C₂₀H₁₄N₂O₂
• MW: 314.337364673615
• CID: 6304712
• PubChem ID: 747785
• Update Time: 2025-05-23

3-imino-N-phenyl-3H-benzofchromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-imino-N-phenyl-3H-benzofchromene-2-carboxamide
• Oprea1_349470
• 3-imino-N-phenylbenzo[f]chromene-2-carboxamide
• 3-imino-N-phenyl-3H-benzo[f]chromene-2-carboxamide
• F0266-0642
• HMS1474N13
• Oprea1_805461
• AKOS000512162
• SR-01000400250-1
• SR-01000400250
• NCGC00172655-01
• ChemDiv3_000651
• 313233-30-6
• BRD-K59353761-001-01-5

• Inchi： 1S/C20H14N2O2/c21-19-17(20(23)22-14-7-2-1-3-8-14)12-16-15-9-5-4-6-13(15)10-11-18(16)24-19/h1-12,21H,(H,22,23)
• InChI Key： XTKDUAIYNRDASR-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2C=CC=CC=2)=O)=CC2=C1C=CC1C=CC=CC2=1)=N

Computed Properties

• Exact Mass: 314.105527694g/mol
• Monoisotopic Mass: 314.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on 3-imino-N-phenyl-3H-benzofchromene-2-carboxamide

Comprehensive Overview of 3-imino-N-phenyl-3H-benzofchromene-2-carboxamide (CAS No. 313233-30-6)

3-imino-N-phenyl-3H-benzofchromene-2-carboxamide, with the CAS number 313233-30-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzofchromene core and carboxamide functional group, exhibits intriguing properties that make it a subject of ongoing research. Its molecular structure combines a 3-imino group with a phenyl substituent, contributing to its potential applications in drug development and optoelectronic materials.

In recent years, the scientific community has shown growing interest in benzofchromene derivatives due to their diverse biological activities. Researchers are particularly focused on their potential as anti-inflammatory agents, antioxidants, and fluorescence probes. The 3-imino-N-phenyl-3H-benzofchromene-2-carboxamide structure is often discussed in relation to its photophysical properties, which are crucial for developing organic light-emitting diodes (OLEDs) and sensors. These applications align with current trends in green technology and sustainable materials, topics that dominate modern scientific discourse.

The synthesis of CAS 313233-30-6 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Key steps often include condensation reactions and cyclization processes, which are fundamental in constructing the benzofchromene scaffold. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing this compound, addressing common questions about compound purity verification and structural confirmation that researchers frequently search for.

From a pharmacological perspective, the 3-imino-N-phenyl moiety in this compound has drawn comparisons to known enzyme inhibitors and receptor modulators. While not yet approved for therapeutic use, its structural features suggest potential interactions with biological targets related to metabolic disorders and cellular signaling pathways. These possibilities make it relevant to current investigations into personalized medicine and targeted drug delivery systems, which are hot topics in pharmaceutical research.

In material science applications, the benzofchromene-2-carboxamide structure demonstrates interesting solvatochromic behavior and thermal stability, properties that are valuable for advanced material design. Its potential use in photovoltaic cells and molecular electronics connects with the global push for renewable energy solutions. These aspects respond to frequent searches about organic semiconductors and energy-efficient materials, making the compound relevant to both academic and industrial research.

Quality control and standardization of 313233-30-6 are critical considerations for researchers. Common queries about storage conditions, solubility profiles, and handling precautions reflect practical concerns in laboratory settings. The compound typically shows stability under ambient conditions but requires protection from prolonged light exposure and moisture, information that is crucial for experimental reproducibility and safety.

Future research directions for 3-imino-N-phenyl-3H-benzofchromene-2-carboxamide may explore its structure-activity relationships in greater depth, particularly regarding modifications to its carboxamide group or phenyl ring. Such studies could unlock new applications in bioconjugation chemistry or molecular recognition systems. These potential developments align with emerging interests in smart materials and bio-inspired design, ensuring the compound's continued relevance in scientific exploration.

For researchers investigating heterocyclic compounds or functional organic materials, CAS 313233-30-6 represents an interesting case study in molecular design. Its balanced combination of aromatic systems and polar functional groups offers multiple points for chemical modification, addressing the persistent demand for versatile building blocks in synthetic chemistry. This adaptability makes it valuable for both academic research and industrial applications across multiple disciplines.